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Compound of Interest

Compound Name: D-ribofuranose

Cat. No.: B093948 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling D-ribofuranose, including operational and disposal plans. Adherence

to these procedural steps will minimize risk and ensure the integrity of your work.

Personal Protective Equipment (PPE)
When handling D-ribofuranose, a comprehensive approach to personal protection is crucial to

prevent contact and inhalation. The following personal protective equipment is recommended.

PPE Category Recommended Equipment

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[1]

Skin Protection

Wear chemical-impermeable gloves and

protective clothing. For some derivatives,

fire/flame resistant clothing is also

recommended.[1][2]

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

may be generated, a full-face respirator should

be used.[1][3]
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Operational Plan: Step-by-Step Handling and
Storage
A systematic approach to handling and storage is critical for maintaining the quality of D-
ribofuranose and ensuring a safe laboratory environment.

Handling:

Ventilation: Always handle D-ribofuranose in a well-ventilated area, such as a chemical

fume hood, to minimize the formation and inhalation of dust and aerosols.[2][3]

Personal Protective Equipment: Before beginning any work, ensure all recommended PPE is

correctly worn, including safety goggles, chemical-impermeable gloves, and a lab coat or

other protective clothing.[2][4]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

Do not breathe in dust or mist.[2][4]

Hygiene: Do not eat, drink, or smoke in the handling area.[3] Wash hands thoroughly with

soap and water after handling.[3]

Storage:

Original Container: Store D-ribofuranose in its original, tightly sealed container.[3]

Cool and Dry: Keep the container in a cool, dry, and well-ventilated place.[3][5] Some

derivatives may require storage at refrigerated temperatures.[6]

Incompatible Materials: Store away from incompatible materials, such as oxidizing agents,

and foodstuff containers.[3][5]

First Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1][2][7]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical attention if irritation occurs.

[1][2][3]

Eye Contact

Immediately flush eyes with pure water for at

least 15 minutes, occasionally lifting the upper

and lower eyelids. Seek medical attention.[1][2]

[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][7]

Disposal Plan
Proper disposal of D-ribofuranose is essential to prevent environmental contamination and

comply with regulations.

Waste Collection: Collect unused or waste D-ribofuranose in a clean, dry, sealable, and

labeled container.[3] Avoid generating dust during collection.[3]

Spill Management: For minor spills, sweep up the material, avoiding dust generation, and

place it in a suitable disposal container.[3] For major spills, evacuate the area and contact

emergency responders.[3]

Regulatory Compliance: All waste must be handled in accordance with local, state, and

federal regulations.[3] Contact a licensed professional waste disposal service to dispose of

this material.[7] Do not allow the product to enter drains or water courses.[3][7]
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Workflow for Safe Handling of D-Ribofuranose
1. Preparation

- Don appropriate PPE
- Ensure proper ventilation

2. Handling
- Avoid dust generation

- Minimize contact

3. Storage
- Tightly sealed container

- Cool, dry, well-ventilated area

After Use

4. Spill Response
- Minor: Sweep and collect

- Major: Evacuate and report

If Spill Occurs

5. Disposal
- Collect in labeled container

- Follow regulations

After Experiment

6. Decontamination
- Clean work area

- Wash hands thoroughly

For Next Use

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of D-ribofuranose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.echemi.com/sds/23-o-isopropylidene-d-ribofuranose-pid_Seven35082.html
https://datasheets.scbt.com/sc-257295.pdf
https://aksci.com/sds/J93197_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC170121000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ66818&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://isotope.com/product/attachment/DLM-1197-PK/D-Ribose%20%282-D%2C%2097%25%29%20-%20DLM-1197%20-%20V.3.0%20-%20US%20-%20English%20US.pdf
https://www.benchchem.com/product/b093948#personal-protective-equipment-for-handling-d-ribofuranose
https://www.benchchem.com/product/b093948#personal-protective-equipment-for-handling-d-ribofuranose
https://www.benchchem.com/product/b093948#personal-protective-equipment-for-handling-d-ribofuranose
https://www.benchchem.com/product/b093948#personal-protective-equipment-for-handling-d-ribofuranose
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093948?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

